Cas no 891724-25-7 (4-fluoro-7-methyl-1H-indole-2-carboxylic Acid)

• Product Name: 4-fluoro-7-methyl-1H-indole-2-carboxylic Acid
• CAS No: 891724-25-7
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD05170462
• CID: 5070873
• PubChem ID: 4022161
• Update Time: 2026-03-01

4-fluoro-7-methyl-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-7-methyl-1H-indole-2-carboxylic Acid
• E72014
• 4-Fluoro-7-methyl-1H-indole-2-carboxylic acid (ACI)
• WS-02561
• 4-fluoro-7-methyl-1H-indole-2-carboxylicAcid
• CS-0144147
• EN300-340377
• SCHEMBL21725077
• MFCD05170462
• 4-Fluoro-7-methylindole-2-carboxylic Acid
• 891724-25-7
• SY294548
• DB-426585

• MDL： MFCD05170462
• Inchi： 1S/C10H8FNO2/c1-5-2-3-7(11)6-4-8(10(13)14)12-9(5)6/h2-4,12H,1H3,(H,13,14)
• InChI Key： OVWFILNRMAXMMM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2=C1C=C(C(=O)O)N2

Computed Properties

• Exact Mass: 193.05390666 g/mol
• Monoisotopic Mass: 193.05390666 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.1
• Molecular Weight: 193.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4-fluoro-7-methyl-1H-indole-2-carboxylic Acid

Professional Introduction to 4-fluoro-7-methyl-1H-indole-2-carboxylic Acid (CAS No. 891724-25-7)

4-fluoro-7-methyl-1H-indole-2-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile biological properties. This indole derivative, identified by the CAS number 891724-25-7, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The presence of both a fluorine substituent and a methyl group on the indole core imparts distinct electronic and steric effects, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 4-fluoro-7-methyl-1H-indole-2-carboxylic acid consists of an indole ring system functionalized with a carboxylic acid group at the 2-position, a fluorine atom at the 4-position, and a methyl group at the 7-position. This specific arrangement contributes to its reactivity and interaction with biological targets, which has been extensively explored in contemporary research. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, while the methyl group can influence the conformational flexibility of the molecule.

In recent years, 4-fluoro-7-methyl-1H-indole-2-carboxylic acid has been investigated as a key intermediate in the synthesis of various bioactive molecules. Its indole core is a privileged scaffold in medicinal chemistry, frequently employed in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The carboxylic acid functionality at the 2-position allows for further derivatization via esterification or amidation, enabling the creation of diverse pharmacophores. This adaptability has made it a favorite among synthetic chemists seeking to develop novel compounds with improved pharmacokinetic profiles.

One of the most compelling aspects of 4-fluoro-7-methyl-1H-indole-2-carboxylic acid is its role in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, researchers have leveraged this compound to design inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression and implicated in various cancers. The fluorine substituent enhances binding interactions with the enzyme active site, while the methyl group optimizes spatial orientation relative to key residues. Such structural features have been shown to improve drug efficacy and selectivity.

Moreover, 4-fluoro-7-methyl-1H-indole-2-carboxylic acid has found applications in the synthesis of ligands for G-protein coupled receptors (GPCRs). GPCRs are a vast family of membrane receptors involved in numerous physiological processes, making them prime targets for therapeutic intervention. The indole moiety serves as an effective pharmacophore for interacting with GPCR binding pockets, while modifications such as fluorination can fine-tune receptor affinity and signaling pathways. Recent studies have demonstrated that derivatives of 4-fluoro-7-methyl-1H-indole-2-carboxylic acid exhibit promising activity against receptors associated with pain modulation and neurotransmitter regulation.

The pharmaceutical industry has also explored 4-fluoro-7-methyl-1H-indole-2-carboxylic acid as a precursor for antiviral agents. The structural motifs present in this compound can be incorporated into molecules designed to inhibit viral replication or modulate host immune responses. For example, researchers have utilized analogs of this scaffold to develop inhibitors targeting viral proteases or polymerases. The versatility of 4-fluoro-7-methyl-1H-indole-2-carboxylic acid in serving as a building block for such applications underscores its importance in modern drug discovery.

In conclusion, 4-fluoro-7-methyl-1H-indole-2-carboxylic acid (CAS No. 891724-25-7) represents a fascinating compound with broad utility in pharmaceutical research. Its unique structural features enable it to serve as a versatile intermediate for synthesizing bioactive molecules targeting diverse therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this will remain instrumental in developing next-generation therapeutics that address unmet medical needs.